Cas no 889865-38-7 (4,4,5,5-Tetramethyl-2-(4-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-(4-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-1,3,2-dioxaborolane is a boronic ester derivative commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. The tetrahydro-2H-pyranyl (THP) protecting group enhances stability and solubility, facilitating handling and storage under ambient conditions. Its dioxaborolane structure ensures efficient transmetalation in palladium-catalyzed couplings, while the steric hindrance from the tetramethyl substitution improves selectivity in aryl-aryl bond formation. This compound is particularly useful in pharmaceutical and materials science research, where controlled functionalization of aromatic systems is required. Its robust synthetic utility and compatibility with diverse reaction conditions make it a valuable reagent for constructing complex organic frameworks.

4,4,5,5-Tetramethyl-2-(4-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-1,3,2-dioxaborolane structure

889865-38-7 structure

Product Name:4,4,5,5-Tetramethyl-2-(4-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-1,3,2-dioxaborolane

CAS No:889865-38-7

MF:C₁₇H₂₅BO₄

MW:304.189005613327

MDL:MFCD16294419

CID:819881

PubChem ID:58005653

Update Time:2025-06-09

4,4,5,5-Tetramethyl-2-(4-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 4,4,5,5-Tetramethyl-2-(4-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-1,3,2-dioxaborolane
- 4-(tetrahydro-2H-pyran-2-yloxy)phenylboronic acid pinacol ester
- 4,4,5,5-tetramethyl-2-[4-(oxan-2-yloxy)phenyl]-1,3,2-dioxaborolane
- 4-(4,4,5,5-tetramethyl-1,3,2-dioxoborolan-2-yl)-1-(2-tetrahydropyranyloxy)benzene
- 4-(tetrahydro-2H-pyran-2-yloxy)-phenylboronic acid pinacol ester
- 4-[(Tetrahydro-2H-pyran-2-yl)oxy]phenylboronic Acid Pinacol Ester
- 2-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)phenoxy]tetrahydro-2H-pyran
- ZIKLUMIQYINQLY-UHFFFAOYSA-N
- KM2788
- AM62780
- BC000842
- AX8225181
- ST24042538
- 2-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]oxane
- 4,4
- Tetrahydro-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-2H-pyran (ACI)
- MFCD16294419
- SCHEMBL8265696
- DTXSID30728604
- SY101990
- CS-0112420
- T3468
- 889865-38-7
- AS-11411
- 4,4,5,5-Tetramethyl-2-[4-[(tetrahydro-2H-pyran-2-yl)oxy]phenyl]-1,3,2-dioxaborolane
- AKOS015968926
- Tetrahydro-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-2H-pyran
- MDL： MFCD16294419
- Inchi： 1S/C17H25BO4/c1-16(2)17(3,4)22-18(21-16)13-8-10-14(11-9-13)20-15-7-5-6-12-19-15/h8-11,15H,5-7,12H2,1-4H3
- InChI Key： ZIKLUMIQYINQLY-UHFFFAOYSA-N
- SMILES： O(C1CCCCO1)C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

Exact Mass: 304.18500
Monoisotopic Mass: 304.1845894g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 361
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.9

Experimental Properties

Color/Form: No data available
Melting Point: 57.0 to 61.0 deg-C
Boiling Point: 418.7±40.0 °C at 760 mmHg
Flash Point: 207.0±27.3 °C
PSA: 36.92000
LogP: 2.89120

4,4,5,5-Tetramethyl-2-(4-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-1,3,2-dioxaborolane Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Store at room temperature

4,4,5,5-Tetramethyl-2-(4-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-1,3,2-dioxaborolane Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,4,5,5-Tetramethyl-2-(4-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM135895-1g	4,4,5,5-Tetramethyl-2-(4-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-1,3,2-dioxaborolane	889865-38-7	95+%	1g	$55	2021-08-05
Chemenu	CM135895-5g	4,4,5,5-Tetramethyl-2-(4-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-1,3,2-dioxaborolane	889865-38-7	95+%	5g	$214	2021-08-05
Chemenu	CM135895-10g	4,4,5,5-Tetramethyl-2-(4-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-1,3,2-dioxaborolane	889865-38-7	95+%	10g	$325	2021-08-05
TRC	T889760-50mg	4-(Tetrahydro-2H-pyran-2-yloxy)phenylboronic Acid Pinacol Ester	889865-38-7		50mg	$ 50.00	2022-06-02
TRC	T889760-100mg	4-(Tetrahydro-2H-pyran-2-yloxy)phenylboronic Acid Pinacol Ester	889865-38-7		100mg	$ 70.00	2022-06-02
TRC	T889760-500mg	4-(Tetrahydro-2H-pyran-2-yloxy)phenylboronic Acid Pinacol Ester	889865-38-7		500mg	$ 275.00	2022-06-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T846891-250mg	4,4,5,5-Tetramethyl-2-(4-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-1,3,2-dioxaborolane	889865-38-7	97%	250mg	￥46.00	2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T846891-1g	4,4,5,5-Tetramethyl-2-(4-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-1,3,2-dioxaborolane	889865-38-7	97%	1g	￥115.00	2022-09-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T62600-1g	4,4,5,5-Tetramethyl-2-(4-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-1,3,2-dioxaborolane	889865-38-7	97%	1g	¥40.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T62600-250mg	4,4,5,5-Tetramethyl-2-(4-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-1,3,2-dioxaborolane	889865-38-7	97%	250mg	¥34.0	2024-07-18

4,4,5,5-Tetramethyl-2-(4-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-1,3,2-dioxaborolane Production Method

4,4,5,5-Tetramethyl-2-(4-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-1,3,2-dioxaborolane Related Literature

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Cas no 889865-38-7 (4,4,5,5-Tetramethyl-2-(4-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-(4-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

4,4,5,5-Tetramethyl-2-(4-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-1,3,2-dioxaborolane Security Information

4,4,5,5-Tetramethyl-2-(4-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-1,3,2-dioxaborolane Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4,4,5,5-Tetramethyl-2-(4-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-1,3,2-dioxaborolane Pricemore >>

4,4,5,5-Tetramethyl-2-(4-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-1,3,2-dioxaborolane Production Method

4,4,5,5-Tetramethyl-2-(4-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-1,3,2-dioxaborolane Related Literature

Related Categories

889865-38-7 (4,4,5,5-Tetramethyl-2-(4-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-1,3,2-dioxaborolane) Related Products